Cas no 1352500-40-3 (1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352500-40-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5217825
• Update Time: 2025-06-29

1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-(2-methoxy-3-pyridinyl)-1-pyrrolidinyl]-

• Inchi： 1S/C12H16N2O2/c1-9(15)14-8-4-6-11(14)10-5-3-7-13-12(10)16-2/h3,5,7,11H,4,6,8H2,1-2H3
• InChI Key： NKYRUAWYDPJJIH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=CN=C1OC)C

Additional information on 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone: A Comprehensive Overview

The compound 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, with CAS No 1352500-40-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a pyridine moiety and a methoxy group, creating a complex yet functional framework. The pyrrolidine ring, a five-membered amine-containing structure, is a common feature in many bioactive compounds, while the pyridine ring introduces aromaticity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone in drug discovery efforts, particularly in the development of novel therapeutic agents. Its structure suggests potential applications as a kinase inhibitor or as a modulator of other enzyme activities due to its ability to interact with protein targets through its diverse functional groups. The methoxy group on the pyridine ring adds an additional layer of functionality, enhancing the compound's ability to participate in various chemical reactions and biological interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediate. Researchers have explored various methodologies to optimize the synthesis, including the use of catalytic asymmetric synthesis to control stereochemistry and improve yield. These advancements have made it possible to produce the compound in larger quantities for further testing and analysis.

In terms of pharmacological activity, 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer cell proliferation. Its ability to selectively bind to these targets makes it a valuable tool for studying cellular signaling pathways and developing targeted therapies. Additionally, recent research has explored its potential as an anti-inflammatory agent, highlighting its versatility across different therapeutic areas.

The structural features of this compound also make it an interesting candidate for further chemical modifications. By altering the substituents on the pyridine ring or modifying the pyrrolidine framework, researchers can potentially enhance its bioavailability, improve its selectivity for specific targets, or reduce off-target effects. Such modifications are currently being investigated in academic and industrial settings, underscoring the compound's importance as a lead molecule in drug discovery.

In conclusion, 1-[2-(2-Methoxy-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No 1352500-40-3) is a multifaceted compound with significant potential in both chemical and biological research. Its unique structure, coupled with recent advances in synthesis and pharmacological testing, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full range of applications, this compound will undoubtedly remain at the forefront of scientific inquiry.